Cas no 1020454-83-4 (1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide)
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide
- AKOS024494567
- 1-(4-fluorophenyl)-N-(furan-2-ylmethyl)-4-methoxy-1H-pyrazole-3-carboxamide
- 1020454-83-4
- 1-(4-fluorophenyl)-N-(furan-2-ylmethyl)-4-methoxypyrazole-3-carboxamide
- F5069-0049
-
- Inchi: 1S/C16H14FN3O3/c1-22-14-10-20(12-6-4-11(17)5-7-12)19-15(14)16(21)18-9-13-3-2-8-23-13/h2-8,10H,9H2,1H3,(H,18,21)
- InChI Key: FOGBTHCHPPIMIQ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N1C=C(C(C(NCC2=CC=CO2)=O)=N1)OC
Computed Properties
- Exact Mass: 315.10191948g/mol
- Monoisotopic Mass: 315.10191948g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 69.3Ų
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5069-0049-2μmol |
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide |
1020454-83-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5069-0049-5μmol |
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide |
1020454-83-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5069-0049-10μmol |
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide |
1020454-83-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5069-0049-20μmol |
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide |
1020454-83-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5069-0049-1mg |
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide |
1020454-83-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5069-0049-2mg |
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide |
1020454-83-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5069-0049-3mg |
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide |
1020454-83-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5069-0049-4mg |
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide |
1020454-83-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5069-0049-5mg |
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide |
1020454-83-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5069-0049-10mg |
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide |
1020454-83-4 | 10mg |
$79.0 | 2023-09-10 |
1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide
Professional Introduction to Compound with CAS No. 1020454-83-4 and Product Name: 1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide
Compound with the CAS number 1020454-83-4 and the product name 1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a fluorophenyl moiety, a furan-2-yl substituent, and a methoxy group, contributes to its unique chemical properties and biological activities. This introduction aims to provide a comprehensive overview of the compound, emphasizing its structural features, pharmacological significance, and recent advancements in research.
The molecular framework of 1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide is meticulously designed to interact with biological targets in a highly specific manner. The fluorophenyl group is known for its ability to enhance metabolic stability and binding affinity, making it a valuable component in the design of bioactive molecules. Additionally, the furan-2-yl moiety introduces flexibility to the molecule, which can be crucial for optimizing pharmacokinetic profiles. The methoxy group further modulates the electronic properties of the compound, influencing its reactivity and interaction with biological systems.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyrazole derivatives, in particular, have emerged as a promising class of molecules due to their diverse biological activities. The compound in question belongs to this category and has been extensively studied for its potential role in various pharmacological contexts. Research has demonstrated that pyrazole-based structures can exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of functional groups in 1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide is thought to contribute to these effects by modulating interactions with key biological targets.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a fluorophenyl, a furan-2-yl, and a methoxy group creates a versatile platform that can be further modified to enhance specific biological activities. Researchers have leveraged this flexibility to design derivatives with improved efficacy and reduced side effects. For instance, studies have shown that modifications at the pyrazole core can significantly alter the pharmacokinetic properties of the molecule, leading to better absorption, distribution, metabolism, excretion, and toxicity profiles.
The pharmacological profile of 1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide has been explored through both in vitro and in vivo studies. In vitro assays have revealed that the compound exhibits notable activity against various disease-causing agents. For example, it has shown promise in inhibiting enzymes involved in cancer cell proliferation and inflammation pathways. These findings are supported by preclinical studies conducted on animal models, which have demonstrated favorable pharmacological responses upon administration of the compound.
The synthesis of this complex molecule is another area of interest within the chemical community. The multi-step synthesis process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into the preparation of similar heterocyclic compounds.
The computational modeling of 1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide has further enhanced our understanding of its behavior at both molecular and cellular levels. Through computational studies, researchers have been able to predict binding interactions with target proteins and assess potential side effects before conducting expensive experimental trials. This approach aligns well with current trends in drug discovery towards more efficient and sustainable methodologies.
The future prospects for this compound are promising as it continues to be investigated for its therapeutic potential across multiple disease areas. Ongoing research aims to optimize its chemical structure for improved efficacy while minimizing any adverse effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential in translating these findings into clinical applications that benefit patients worldwide.
In conclusion,1-(4-fluorophenyl)-N-[\\(furan\\text{-}2\\)-yl]methyl\\]-4\\text{-methoxy\\}-1H\\text{-pyrazole\\text{-}3\\text{-carboxamide} (CAS No\\. 1020454\\text{-}83\\text{-}4) stands as a testament to the innovative spirit driving pharmaceutical research today\\. Its unique structural features combined with promising biological activities make it a valuable asset in the quest for novel therapeutics\\. As our understanding of drug design evolves\\. this compound will undoubtedly continue to play a pivotal role in advancing medical science\\. The interdisciplinary approach taken by researchers studying it exemplifies how collaboration across fields can lead to groundbreaking discoveries\\. As we look ahead\\. it is exciting to imagine how this compound will contribute to improving human health through targeted therapies designed with precision and care.
1020454-83-4 (1-(4-fluorophenyl)-N-[(furan-2-yl)methyl]-4-methoxy-1H-pyrazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)